Cas no 73340-77-9 (Adenosine,8-(2-propenyl)- (9CI))

• Product Name: Adenosine,8-(2-propenyl)- (9CI)
• CAS No: 73340-77-9
• MF: C₁₃H₁₇N₅O₄
• MW: 307.305182218552
• CID: 576925
• PubChem ID: 336707
• Update Time: 2025-04-19

Adenosine,8-(2-propenyl)- (9CI) Chemical and Physical Properties

Names and Identifiers

• Adenosine,8-(2-propenyl)- (9CI)
• 2-(6-amino-8-prop-2-enylpurin-9-yl)-5-(hydroxymethyl)oxolane-3,4-diol
• NSC351729
• 73340-77-9
• DTXSID90319916
• NSC-351729

• Inchi： 1S/C13H17N5O4/c1-2-3-7-17-8-11(14)15-5-16-12(8)18(7)13-10(21)9(20)6(4-19)22-13/h2,5-6,9-10,13,19-21H,1,3-4H2,(H2,14,15,16)
• InChI Key： PCFNXMBSVKYING-UHFFFAOYSA-N
• SMILES： O1C(CO)C(C(C1N1C2=C(C(N)=NC=N2)N=C1CC=C)O)O

Computed Properties

• Exact Mass: 307.12821
• Monoisotopic Mass: 307.128
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 414
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 4
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 140Ų

Experimental Properties

• Density: 1.75
• Boiling Point: 675.9°Cat760mmHg
• Flash Point: 362.6°C
• Refractive Index: 1.779
• PSA: 139.54
• LogP: -0.67030

Related Categories

• Solvents and Organic Chemicals Organic Compounds Nucleosides, nucleotides, and analogues Purine nucleosides Purine nucleosides
• Solvents and Organic Chemicals Organic Compounds Nucleosides, nucleotides, and analogues Purine nucleosides